Cas no 63407-54-5 ((2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol)

• Product Name: (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol
• CAS No: 63407-54-5
• MF: C₁₄H₂₀O₅S
• MW: 300.370603561401
• MDL: MFCD00467904
• CID: 517254
• PubChem ID: 24898569
• Update Time: 2025-10-29

(2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,2-phenylethyl 1-thio-
• 2-Phenylethyl β-D-thiogalactoside
• 2-PHENYLETHYL-BETA-D-THIOGALACTOSIDE
• 2-Phenylethyl-β-D-thiogalactoside
• PETG
• 2-PHENYLETHYL SS-D-THIOGALACTOSIDE
• PETGLC
• PHENETHYL-1-THIO-GLUCOSIDE
• PHENYLETHYL-B-D-THIO-GALACTOSIDE
• PHENYLETHYL-THIOGAL
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol
• 63407-54-5
• (2R,3R,4S,5R,6S)-2-(HYDROXYMETHYL)-6-[(2-PHENYLETHYL)SULFANYL]OXANE-3,4,5-TRIOL
• A-D-Galactopyranoside, 2-phenylethyl 1-thio-
• 2-Phenylethyl 1-Thio-Beta-D-Galactopyranoside
• MFCD00467904
• 800376-82-3
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-(phenethylthio)tetrahydro-2H-pyran-3,4,5-triol
• PTQ
• 2-Phenylethyl beta-D-thiogalactoside
• Q27464580
• 2-Phenylethyl beta -D-thiogalactoside
• A-D-thiogalactoside
• HY-137201
• SCHEMBL1131614
• 2-Phenylethyl-I(2)-D-thiogalactoside
• CS-0137031
• BATE-D-Galactopyranoside, 2-phenylethyl 1-thio-
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)oxane-3,4,5-triol
• 2-Phenylethyl 1-thio-beta-D-glucopyranoside
• 2-Phenylethyl

• MDL： MFCD00467904
• Inchi： 1S/C14H20O5S/c15-8-10-11(16)12(17)13(18)14(19-10)20-7-6-9-4-2-1-3-5-9/h1-5,10-18H,6-8H2/t10-,11+,12+,13-,14+/m1/s1
• InChI Key： ZNAMMSOYKPMPGC-HTOAHKCRSA-N
• SMILES： S(CCC1C=CC=CC=1)[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 300.10300
• Monoisotopic Mass: 300.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.2

Experimental Properties

• Color/Form: White solid
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100 °C
• Boiling Point: 539.7±50.0 °C at 760 mmHg
• Flash Point: 280.2±30.1 °C
• Refractive Index: 1.637
• Solubility: Slightly soluble (7.8 g/l) (25 º C),
• PSA: 115.45000
• LogP: -0.23780
• Solubility: Slightly soluble in water.

(2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• Storage Condition：Storage temperature 2-8 ° C

Additional information on (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol

(2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol (CAS No. 63407-54-5): An Overview of Its Structure, Properties, and Applications in Chemical and Biological Research

(2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol, with the CAS number 63407-54-5, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemical and biological research. This compound belongs to the class of tetrahydropyrans and is characterized by its chiral centers and functional groups that confer specific chemical and biological properties.

The molecular structure of (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol is highly intricate. It consists of a tetrahydropyran ring with multiple substituents, including a hydroxymethyl group at the 2-position and a phenylethylsulfanyl group at the 6-position. The presence of these functional groups imparts significant reactivity and selectivity to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

One of the key features of this compound is its chirality. The specific arrangement of the chiral centers at positions 2, 3, 4, 5, and 6 results in a unique stereochemistry that can influence its interactions with biological systems. Chiral molecules are known to exhibit distinct properties compared to their enantiomers, which can have significant implications in drug design and development. Recent studies have shown that the chirality of (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol plays a crucial role in its biological activity and selectivity.

In terms of physical properties, (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol is a white crystalline solid with a melting point ranging from 110 to 115°C. It is soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. These properties make it suitable for various synthetic procedures and analytical techniques.

The synthesis of (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol has been extensively studied due to its complexity and importance in chemical research. Several synthetic routes have been developed to access this compound efficiently. One notable approach involves the use of chiral auxiliaries to control the stereochemistry during the synthesis process. Another method involves asymmetric catalysis using chiral catalysts to achieve high enantioselectivity. These synthetic strategies not only provide access to the desired compound but also offer insights into the fundamental principles of asymmetric synthesis.

In the realm of biological research, (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3,4,5-triol has shown promising potential as a lead compound for drug discovery. Recent studies have demonstrated its ability to modulate various biological pathways and targets. For instance, it has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. Additionally, preliminary data suggest that it may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

The pharmacological profile of (2R,3R,4S，5R，6S)-2-(hydroxymethyl)-6-(2-phenylethylsulfanyl)tetrahydropyran-3，4，5-triol is currently being explored through various in vitro and in vivo models. Preclinical studies have shown that it exhibits good bioavailability and metabolic stability when administered orally or intravenously. These findings indicate that it has favorable pharmacokinetic properties that make it a viable candidate for further development as a therapeutic agent.

Beyond its potential as a drug candidate,(2R，3R，4S，5R，6S）-2-(hydroxymethyl）-6-(2-phenylethylsulfanyl）tetrahydropyran-3，4，5-triol also serves as an important tool in chemical biology research. Its unique structural features make it an excellent scaffold for designing molecules with specific biological activities. For example,< strong>(2R，3R，4S，5R，6S）-2-(hydroxymethyl）-6-(2-phenylethylsulfanyl）tetrahydropyran-3，4，5-triol strong> can be modified through functional group manipulation to create derivatives with enhanced potency or selectivity for specific targets.

In conclusion,< strong>(< strong> ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( strong>)< strong>)< strong>)< strong>)< strong>)< strong>)< strong>)< strong>)< strong>)< strong>)< strong>)< strong>)< strong>- - - - - - - - - - - - - - - - - - - - - p>< p>< s t r o n g > ( s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) s t r o n g > ) p>< p>< i >< b >< u >< d e l >< i m p >< e m >< q u o te >< c i te >< c od e >< k bd >< d f n >< v ar >< i >( i )( i )( i )( i )( i )( i )( i )( i )( i )( i )( i )( i >( h y d ro x y m e th y l)-( h y d ro x y m e th y l)-( h y d ro x y m e th y l)-( h y d ro x y m e th y l)-( h y d ro x y m e th y l)-( h y d ro x y m e th y l)-( h y d ro x y m e th y l)-( h y d ro x y m e th y l)-( h y d ro x y m e th y l)-( h y d ro x y m e th y l)-( h y d ro x y m e th y l)-( h)(i)(i)(i)(i)(i)(i)(i)(i)(i)(i)(i)(i)-phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)tetrahydropyran--phenylethylsulfanyl)3,4,5-triol, with CAS number 63407-54-5, represents a promising molecule with diverse applications in chemical and biological research. Its unique structural features and potential biological activities make it an important compound for further investigation and development.